tert-butyl 2-methyl-3-sulfanylpropanoate
Overview
Description
“tert-butyl 2-methyl-3-sulfanylpropanoate” is an organosulfur compound . It is also known as "Propanoic acid, 3-mercapto-2-methyl-, 1,1-dimethylethyl ester" .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H16O2S . This indicates that the compound contains eight carbon atoms, sixteen hydrogen atoms, two oxygen atoms, and one sulfur atom .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-methyl-3-sulfanylpropanoate involves the reaction of tert-butyl acrylate with thiourea followed by hydrolysis and esterification.", "Starting Materials": [ "tert-butyl acrylate", "thiourea", "sodium hydroxide", "sulfuric acid", "methanol" ], "Reaction": [ "Step 1: Dissolve thiourea (1.2 equiv) in methanol and add tert-butyl acrylate (1 equiv) to the solution.", "Step 2: Add sulfuric acid (catalytic amount) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Add sodium hydroxide solution to the reaction mixture to adjust the pH to 7-8.", "Step 4: Extract the product with ethyl acetate and wash with water.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-3-thiopropanoate.", "Step 6: Dissolve tert-butyl 2-methyl-3-thiopropanoate in methanol and add sodium hydroxide solution to the reaction mixture to adjust the pH to 7-8.", "Step 7: Add sulfuric acid (catalytic amount) to the reaction mixture and stir at room temperature for 24 hours.", "Step 8: Extract the product with ethyl acetate and wash with water.", "Step 9: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain tert-butyl 2-methyl-3-sulfanylpropanoate." ] } | |
CAS RN |
76834-13-4 |
Molecular Formula |
C8H16O2S |
Molecular Weight |
176.3 |
Purity |
95 |
Origin of Product |
United States |
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